Preparation of dual-functionalized graphene oxide for the improvement of the thermal stability and flame-retardant properties of polysiloxane foam

New Journal of Chemistry Pub Date: 2018-07-13 DOI: 10.1039/C8NJ02361A

Abstract

Polysiloxane foam (PSF) is a foam material with outstanding performance. However, the limiting oxygen index (LOI) of pure PSF is only 22.0 vol%, which can be attributed to combustible materials. In this work, graphene oxide (GO) was functionalized with hexachlorocyclotriphosphazene (HCCP) and 3-aminopropyltriethoxy-silane (APTS). The introduction of the functionalized GO into the PSF matrix has significantly improved the dispersion and flame-retardant properties of the final PSF composite. The char residue of PSF with 1.0 wt% functionalized GO content is 43.04%, which is considerably higher than that of the pure PSF (23.18%). Furthermore, the Tmax of PSF with 5.0 wt% functionalized GO content has increased from 585.9 째C to 668.8 째C. The results of the cone calorimetry test indicate that modification with functionalized GO prolongs the combustion of PSF composites. The LOI value of PSF with 5.0 wt% functionalized GO content has increased from 22.0% to 27.6%. In addition, the peak heat release rate, total heat release, and total smoke production of PSF with 5.0 wt% functionalized GO content were decreased by 49.2%, 14.5%, and 62.2% relative to those of pure PSF. These results can be ascribed to the barrier effect of GO, the condensed-phase and gas-phase mechanisms of HCCP, and the bonding effect of APTS.

Graphical abstract: Preparation of dual-functionalized graphene oxide for the improvement of the thermal stability and flame-retardant properties of polysiloxane foam
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